Cas no 1186663-16-0 (1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride)

• Product Name: 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride
• CAS No: 1186663-16-0
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD11052338
• CID: 1056051
• PubChem ID: 53429566
• Update Time: 2025-10-30

1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Difluorophenyl)cyclopropanamine hydrochloride
• [1-(3,4-Difluorophenyl)cyclopropyl]amine hydrochloride
• 1-(3,4-Difluorophenyl)cyclopropanamine hydrochloride (1:1)
• 1-(3,4-Difluorophenyl)cyclopropylamine Hydrochloride
• C9H9F2N.ClH
• TRA0054227
• SY003486
• AX8173613
• 1-(3,4-difluorophenyl)cyclopropylamine hcl
• X5723
• 1-(3,4-Difluorophenyl)cyclopropylamine, HCl
• 1-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride
• SCHEMBL18742706
• 1-(3,4-difluorophenyl)cyclopropan-1-amine;hydrochloride
• AS-31899
• SB77650
• 1-(3,4-difluorophenyl)cyclopropanaminehydrochloride
• AKOS022183529
• MFCD11052338
• DB-014423
• DTXSID80700177
• [1-(3,4-Difluorophenyl)cyclopropyl]aminehydrochloride
• 1-(3,4-difluorophenyl)cyclopropanamine HCl
• 1-(3,4-Difluorophenyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• CS-0044891
• 1186663-16-0
• ALBB-011793
• 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride

• MDL： MFCD11052338
• Inchi： 1S/C9H9F2N.ClH/c10-7-2-1-6(5-8(7)11)9(12)3-4-9;/h1-2,5H,3-4,12H2;1H
• InChI Key： BKORYOMJPYTNMW-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C1(CC1)N)F

Computed Properties

• Exact Mass: 205.04700
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 273.6±33.0 °C at 760 mmHg
• Flash Point: 119.3±25.4 °C
• PSA: 26.02000
• LogP: 3.41490
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride

Introduction to 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride (CAS No. 1186663-16-0)

1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1186663-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a cyclopropyl moiety attached to a benzene ring substituted with fluorine atoms at the 3 and 4 positions. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The structural features of 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride contribute to its unique chemical properties and biological activities. The presence of fluorine atoms at the para and ortho positions of the phenyl ring influences electronic distribution, affecting both metabolic stability and binding affinity to biological targets. The cyclopropyl group introduces rigidity to the molecular framework, which can be critical for optimizing interactions with enzymes or receptors in drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles and improved bioavailability. The combination of a cyclopropylamine core with a difluorophenyl substituent makes 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride a promising candidate for further exploration in drug discovery. Researchers have been investigating its potential as a building block for novel small-molecule drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The cyclopropylamine scaffold is known to exhibit favorable interactions with biological systems, while the difluorophenyl group provides additional modularity for structure-activity relationship (SAR) studies. This allows chemists to fine-tune the properties of derivatives derived from 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride to achieve specific pharmacological effects.

Recent studies have highlighted the compound's potential in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The fluorine atoms enhance binding affinity by increasing lipophilicity and reducing metabolic degradation, while the rigid cyclopropyl group ensures optimal positioning within the active site of the target enzyme. Preliminary computational modeling suggests that derivatives of this compound may exhibit high selectivity against off-target proteins, minimizing side effects.

The synthesis of 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride involves multi-step organic transformations, including functional group interconversions and regioselective substitutions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The hydrochloride salt form is typically obtained through quaternization followed by salt formation, ensuring crystalline purity and ease of handling in subsequent applications.

From a pharmaceutical development perspective, 1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride represents an important intermediate for exploring new therapeutic modalities. Its unique structural motif offers opportunities for designing molecules with improved pharmacological profiles compared to existing drugs. Researchers are leveraging high-throughput screening (HTS) and virtual screening techniques to identify novel derivatives with enhanced efficacy and reduced toxicity.

The compound's physicochemical properties, such as solubility and melting point, have been thoroughly characterized to facilitate its integration into drug development pipelines. Solvent systems and reaction conditions have been optimized for large-scale synthesis, ensuring reproducibility and cost-effectiveness. These efforts align with global trends toward sustainable manufacturing practices in pharmaceuticals.

Future research directions may include exploring enantioselective synthesis methods to isolate stereoisomers with tailored biological activities. The influence of stereochemistry on pharmacodynamics has become increasingly recognized in drug design, making such investigations particularly relevant for optimizing therapeutic outcomes.

In conclusion,1-(3,4-Difluorophenyl)cyclopropylamine hydrochloride (CAS No. 1186663-16-0) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it a valuable tool for developing next-generation pharmaceuticals targeting diverse diseases. As research progresses，this compound is expected to play an increasingly important role in advancing drug discovery efforts worldwide.